Cas no 851403-24-2 (4-(diethylsulfamoyl)-N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide)

• Product Name: 4-(diethylsulfamoyl)-N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide
• CAS No: 851403-24-2
• MF: C₂₄H₂₉N₃O₄S
• MW: 455.569764852524
• CID: 6321479
• PubChem ID: 4116603
• Update Time: 2025-10-17

4-(diethylsulfamoyl)-N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(diethylsulfamoyl)-N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide
• 851403-24-2
• AB00669282-01
• AKOS024586940
• 4-(N,N-diethylsulfamoyl)-N-(2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)benzamide
• F0611-0094
• EU-0024953
• 4-(diethylsulfamoyl)-N-[2-(6,7-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]benzamide

• Inchi： 1S/C24H29N3O4S/c1-5-27(6-2)32(30,31)21-9-7-18(8-10-21)23(28)25-12-11-19-15-20-13-16(3)17(4)14-22(20)26-24(19)29/h7-10,13-15H,5-6,11-12H2,1-4H3,(H,25,28)(H,26,29)
• InChI Key： XXAKFLFBWNLHTJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NCCC2C(NC3C=C(C)C(C)=CC=3C=2)=O)=O)=CC=1)(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 455.18787759g/mol
• Monoisotopic Mass: 455.18787759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 808
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 4-(diethylsulfamoyl)-N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide

Comprehensive Overview of 4-(Diethylsulfamoyl)-N-2-(6,7-Dimethyl-2-Oxo-1,2-Dihydroquinolin-3-Yl)Ethylbenzamide (CAS No. 851403-24-2)

The compound 4-(diethylsulfamoyl)-N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide (CAS No. 851403-24-2) is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure combines a diethylsulfamoyl group with a quinolinone core, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymatic pathways, which aligns with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for novel small-molecule inhibitors and enzyme modulators has surged, driven by advancements in cancer research and neurodegenerative disease studies. This compound’s quinolinone scaffold is structurally similar to several FDA-approved drugs, which has prompted investigations into its bioavailability and metabolic stability. These properties are critical for addressing common challenges in drug development, such as drug resistance and off-target effects, topics frequently searched in academic and industry forums.

The diethylsulfamoyl moiety in this molecule enhances its solubility and binding affinity, key factors in optimizing pharmacokinetics. This feature is particularly relevant to researchers exploring oral drug formulations, a hot topic in pharmaceutical sciences. Additionally, the compound’s potential as a kinase inhibitor has garnered attention, given the rising interest in targeted therapies for chronic diseases. Searches for “kinase inhibitors in oncology” or “sulfonamide derivatives in drug design” often highlight the importance of such structural motifs.

From a synthetic chemistry perspective, the preparation of 4-(diethylsulfamoyl)-N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide involves multi-step organic transformations, including amide coupling and sulfonylation reactions. These methods are widely discussed in medicinal chemistry circles, especially in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are increasingly searching for eco-friendly synthetic routes, making this compound a case study for balancing efficiency and sustainability.

In summary, 4-(diethylsulfamoyl)-N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide (CAS No. 851403-24-2) represents a promising candidate for further exploration in drug development. Its structural features align with contemporary research priorities, such as targeted drug delivery and enzyme-specific modulation, while its synthetic accessibility makes it a valuable subject for methodological innovation. As the scientific community continues to seek breakthroughs in therapeutic agents, this compound stands out as a noteworthy example of modern pharmaceutical chemistry.